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Compound of Interest

Compound Name: (3-Fluoro-2-nitrophenyl)methanol

Cat. No.: B591663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of (3-Fluoro-2-nitrophenyl)methanol, a valuable building block in organic synthesis

and medicinal chemistry. The information is presented to support research and development

activities where this compound is utilized.

Core Physicochemical Data
(3-Fluoro-2-nitrophenyl)methanol, identified by the CAS number 1214323-11-1, is a

nitrobenzene derivative with the molecular formula C₇H₆FNO₃.[1][2][3] Its molecular weight is

approximately 171.13 g/mol .[2] The compound is typically available as a solid with purity levels

reported to be between 95% and 98%.[2][3] For optimal stability, it should be stored at room

temperature in a dry, sealed container.

A summary of the key physical properties is provided in the table below. It is important to note

that some of these values are predicted and may vary slightly based on experimental

conditions and the purity of the sample.
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Property Value Source

CAS Number 1214323-11-1 [1][2][3][4][5]

Molecular Formula C₇H₆FNO₃ [1][2]

Molecular Weight 171.13 g/mol [2]

Boiling Point 295.1 ± 25.0 °C at 760 mmHg [1]

Density 1.434 ± 0.06 g/cm³ (at 20°C) [1]

Flash Point 132.3 ± 23.2 °C [1]

Refractive Index 1.572 [1]

Physical Form Solid

Purity 95% - 98% [2][3]

Storage
Room Temperature, Sealed in

Dry Conditions

Solubility
Qualitative data suggests

some level of solubility.
[6]

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties for this specific

compound are not readily available in the public domain. However, standard methodologies for

characterizing solid organic compounds are well-established. Below are generalized protocols

that would be suitable for determining the key physical properties of (3-Fluoro-2-
nitrophenyl)methanol.

General Synthesis of a Fluoronitrobenzyl Alcohol
Derivative
While a specific protocol for the synthesis of (3-Fluoro-2-nitrophenyl)methanol was not

found, a representative procedure for a similar compound, (2-Fluoro-3-nitrophenyl)methanol,

involves the reduction of the corresponding benzoic acid methyl ester. This can be adapted for

the synthesis of the target compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.guidechem-chemany.com/products/show34857291.html
https://synthonix.com/45445.html
https://m.chemicalbook.com/ProductDetail_EN_3-fluoro-2-nitrophenylmethanol3-fluoro-2-nitrobenzyl-alcohol_3598927.htm
https://www.bldpharm.com/products/1214323-11-1.html
https://parchem.com/chemical-supplier-distributor/-3-fluoro-2-nitrophenyl-methanol-649687
http://www.guidechem-chemany.com/products/show34857291.html
https://synthonix.com/45445.html
https://synthonix.com/45445.html
http://www.guidechem-chemany.com/products/show34857291.html
http://www.guidechem-chemany.com/products/show34857291.html
http://www.guidechem-chemany.com/products/show34857291.html
http://www.guidechem-chemany.com/products/show34857291.html
https://synthonix.com/45445.html
https://m.chemicalbook.com/ProductDetail_EN_3-fluoro-2-nitrophenylmethanol3-fluoro-2-nitrobenzyl-alcohol_3598927.htm
https://www.bidepharm.com/products/1214323-11-1.html
https://www.benchchem.com/product/b591663?utm_src=pdf-body
https://www.benchchem.com/product/b591663?utm_src=pdf-body
https://www.benchchem.com/product/b591663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example Protocol:

Dissolve the starting material, methyl 3-fluoro-2-nitrobenzoate, in an appropriate anhydrous

solvent (e.g., toluene) under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

Slowly add a reducing agent, such as Diisobutylaluminium hydride (DIBAL-H) solution, to the

cooled mixture.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC).

Once the reaction is complete, quench the reaction by the slow addition of a suitable

reagent, such as methanol, followed by an aqueous solution of Rochelle's salt (potassium

sodium tartrate).

Allow the mixture to warm to room temperature and perform an aqueous workup.

Extract the product into an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g.,

anhydrous magnesium sulfate).

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude product using a suitable technique, such as column chromatography on

silica gel, to obtain pure (3-Fluoro-2-nitrophenyl)methanol.

Determination of Melting Point
The melting point of a solid compound can be determined using a melting point apparatus.

A small, dry sample of the crystalline solid is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate.
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The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range.

Determination of Boiling Point
For a solid compound, the boiling point is determined at a specific pressure, typically

atmospheric pressure (760 mmHg).

A small amount of the substance is placed in a distillation flask.

The flask is heated, and the temperature of the vapor that is in equilibrium with the boiling

liquid is measured using a thermometer.

This temperature is the boiling point of the substance at that pressure.

Determination of Density
The density of a solid can be determined by various methods, including the displacement

method.

Weigh a sample of the solid.

Measure the volume of the sample. For an irregularly shaped solid, this can be done by

measuring the volume of a liquid it displaces.

Density is calculated by dividing the mass of the sample by its volume.

Determination of Solubility
The solubility of a compound in various solvents can be determined by adding a small, weighed

amount of the solid to a known volume of the solvent at a specific temperature.

The mixture is stirred or agitated until no more solid dissolves.

The concentration of the dissolved solid in the saturated solution is then determined, often by

spectroscopic methods or by evaporating the solvent and weighing the residue.

This process can be repeated with a range of different solvents to create a solubility profile.
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Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like (3-Fluoro-2-nitrophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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